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Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydroxyaluminum sodium carbonate (DASC) is an inorganic chemical compound widely
utilized in the pharmaceutical industry as an antacid.[1] Its efficacy in neutralizing gastric acid,
coupled with a favorable side-effect profile compared to other antacids, has made it a subject of
interest in drug formulation and development.[1] This technical guide provides an in-depth
overview of the physical and chemical properties of dihydroxyaluminum sodium carbonate,
detailed experimental protocols for its characterization, and a visualization of its mechanism of
action.

Chemical and Physical Properties

Dihydroxyaluminum sodium carbonate is a complex of aluminum hydroxide and sodium
carbonate.[1] It typically presents as a white to off-white, amorphous crystalline powder.[2] The
fundamental physicochemical properties of DASC are summarized in the tables below.
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Table 1: General Properties of Dihydroxyaluminum

Sodium Carbonate

Property

Value

Reference

Chemical Name

Dihydroxyaluminum sodium

[3]

carbonate
CAS Number 16482-55-6 [4]
Molecular Formula CH2AINaOs [4]
Molecular Weight 143.99 g/mol [4]
Appearance White to off-white crystalline 2]

powder

Table 2: Physicochemical Properties of

Dihvd luminum Sodium Carl

Property Value Reference
Practically insoluble in water
Solubility and organic solvents; soluble [2]

in dilute mineral acids.

pH (1 in 25 suspension)

9.9-10.2

[3]

Acid-Neutralizing Capacity

Not less than 75.0% of the
expected mEq value. Each mg
has an expected capacity of
0.0278 mEqg.

[3]

Loss on Drying

Not more than 14.5% (130°C

to constant weight)

[3]

Sodium Content

15.2% - 16.8%

[3]

Table 3: Thermal Properties of Dihydroxyaluminum

Sodium Carbonate
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Property Description Reference

Dehydration occurs between

100-200°C, followed by
Thermal Decomposition decomposition of the

carbonate component at

higher temperatures.

Mechanism of Action: Acid Neutralization

The primary therapeutic effect of dihydroxyaluminum sodium carbonate is the neutralization
of excess hydrochloric acid in the stomach. This chemical reaction raises the gastric pH,
thereby alleviating the symptoms of heartburn and acid indigestion. The overall reaction is as

follows:
NaAI(OH)2COs + 4HCI - NaCl + AICIs + 3H20 + CO:2

This process can be visualized as a straightforward chemical interaction.

Gastric Environment (High Acidity)
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Dihydroxyaluminum
Sodium Carbonate
(NaAl(OH)2CO03)

Neutralization Reaction

Products:

- Sodium Chloride (NaCl)
- Aluminum Chloride (AICI3)
- Water (Hz20)

- Carbon Dioxide (COz2)
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(Reduced Acidity)
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Figure 1: Acid neutralization by Dihydroxyaluminum Sodium Carbonate.

Experimental Protocols

Accurate characterization of dihydroxyaluminum sodium carbonate is crucial for quality
control and formulation development. The following are detailed protocols for key analytical
tests based on the United States Pharmacopeia (USP).

Determination of Acid-Neutralizing Capacity (ANC)

This method determines the amount of acid that a given weight of the substance can

neutralize. The workflow for this experiment is outlined below.
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Accurately weigh
~425 mg of undried DASC

l

Add a precise volume of
standardized HCI (excess)

l

Stir for a specified time
at a controlled temperature

l

Back-titrate the excess HCI
with standardized NaOH

Determine the endpoint
(e.g., potentiometrically to pH 3.5)

Calculate the acid-neutralizing
capacity (mEqg/qg)

Click to download full resolution via product page

Figure 2: Workflow for determining Acid-Neutralizing Capacity.
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Protocol based on USP <301>:

e Preparation: Accurately weigh about 425 mg of undried Dihydroxyaluminum Sodium
Carbonate.

» Acid Digestion: To the weighed sample, add a precisely measured volume of 0.5 N
hydrochloric acid VS that is sufficient to leave an excess of at least 15 mL.

o Reaction: Stir the mixture continuously for 1 hour, maintaining the temperature at 37 + 3 °C.

« Titration: After 1 hour, titrate the excess hydrochloric acid with 0.5 N sodium hydroxide VS to
a pH of 3.5. The titration should be performed potentiometrically.

o Calculation: The number of mEq of acid consumed per gram of substance is calculated from
the difference between the volume of hydrochloric acid added and the volume of sodium
hydroxide used in the titration.

Loss on Drying

This procedure determines the percentage of volatile matter (primarily water) in a sample.
Protocol based on USP <731>:

o Preparation: Tare a clean, dry weighing bottle. Transfer about 1 to 2 g of the
Dihydroxyaluminum Sodium Carbonate to the bottle and weigh accurately.

e Drying: Place the open weighing bottle containing the sample in a drying oven at 130°C.

o Constant Weight: Dry the sample to a constant weight. This is achieved when two
consecutive weighings, with an additional hour of drying in between, do not differ by more
than 0.50 mg per gram of sample taken.

o Cooling: After each drying interval, place the stoppered weighing bottle in a desiccator to
cool to room temperature before weighing.

o Calculation: The loss on drying is calculated as the percentage of weight lost from the
original sample weight.
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pH Determination

This method measures the pH of a suspension of the substance in water.
Protocol based on USP <791>:
o Apparatus: Use a calibrated pH meter with a suitable electrode system.

o Preparation of Suspension: Prepare a 1 in 25 suspension of Dihydroxyaluminum Sodium
Carbonate in carbon dioxide-free water. This corresponds to 1 g of the substance in 25 mL
of water.

o Measurement: Immerse the electrode in the suspension and record the pH reading after it
has stabilized. The measurement should be performed at a controlled temperature, typically
25+ 2 °C.

Synthesis of Dihydroxyaluminum Sodium

Carbonate

Dihydroxyaluminum sodium carbonate can be synthesized through the reaction of an
aluminum salt with sodium carbonate in an aqueous medium.

Example Protocol:

e Reaction Setup: An aqueous solution of an ionic aluminum salt (e.g., aluminum chloride) is
prepared.

» Precipitation: A stoichiometric excess of sodium carbonate solution is added to the aluminum
salt solution. The reaction is typically carried out in the presence of sodium hydroxide to
maintain a pH between 7.2 and 10.5.[5]

e Reaction Conditions: The mixture is stirred at a controlled temperature (e.g., 60°C) for a
sufficient period (e.g., 2-3 hours) to ensure complete precipitation.[5]

« |solation: The precipitated dihydroxyaluminum sodium carbonate is collected by filtration.

» Washing: The precipitate is washed with water to remove any soluble byproducts.[5]
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e Drying: The final product is dried in an oven at an appropriate temperature.

Conclusion

This technical guide provides a detailed overview of the essential physical and chemical
properties of dihydroxyaluminum sodium carbonate. The presented data and experimental
protocols offer a valuable resource for researchers, scientists, and drug development
professionals involved in the analysis, formulation, and quality control of this important
pharmaceutical ingredient. The visualization of its acid-neutralizing mechanism and the
workflow for its characterization aim to facilitate a deeper understanding of its function and
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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